ethyl 4-[({[1-(2-oxo-2-pyrrolidin-1-ylethyl)-1H-indol-3-yl]thio}acetyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C25H27N3O4S/c1-2-32-25(31)18-9-11-19(12-10-18)26-23(29)17-33-22-15-28(21-8-4-3-7-20(21)22)16-24(30)27-13-5-6-14-27/h3-4,7-12,15H,2,5-6,13-14,16-17H2,1H3,(H,26,29)
• InChI Key: FSRRAFCZIOWRPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CC(=O)N4CCCC4
• Molecular Formula: C25H27N3O4S
• Molecular Weight: 465.6 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of various diseases. The compound also contains an indole moiety, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring.

Scientific Research Applications

Chiral Building Blocks for Alkaloid Synthesis

The asymmetric intramolecular Michael reaction of compounds similar to Ethyl 4-[({[1-(2-oxo-2-pyrrolidin-1-ylethyl)-1H-indol-3-yl]thio}acetyl)amino]benzoate has been studied, particularly focusing on the synthesis of chiral building blocks for alkaloid synthesis. Such reactions can yield pyrrolidine and piperidine derivatives, which are valuable in the construction of enantioselective alkaloid compounds (Hirai et al., 1992).

Formation of Heterocyclic Compounds

Research into the reactivity of compounds structurally related to Ethyl 4-[({[1-(2-oxo-2-pyrrolidin-1-ylethyl)-1H-indol-3-yl]thio}acetyl)amino]benzoate has demonstrated their potential in forming various heterocyclic compounds, such as oxadiazoles and pyridopyridazines. These are important in the synthesis of novel organic compounds with potential applications in various fields (Elnagdi et al., 1988).

Antiplatelet Activity

Ethyl 4-[1-(3-chlorobenzyl)-1H-indazol-3-yl]benzoate, a compound closely related to Ethyl 4-[({[1-(2-oxo-2-pyrrolidin-1-ylethyl)-1H-indol-3-yl]thio}acetyl)amino]benzoate, has been investigated for its antiplatelet activity. Such compounds have been found to exhibit significant inhibitory effects on platelet aggregation, indicating potential therapeutic applications in cardiovascular diseases (Chen et al., 2008).

Synthesis of Polysubstituted Pyrroles

Compounds similar to Ethyl 4-[({[1-(2-oxo-2-pyrrolidin-1-ylethyl)-1H-indol-3-yl]thio}acetyl)amino]benzoate have been used in the efficient synthesis of polysubstituted pyrroles, which are important in the field of organic chemistry for the development of new pharmaceuticals and materials (Lin et al., 2011).

Synthesis of Novel Benzothiazole Derivatives

The synthesis of new benzothiazole derivatives using compounds structurally similar to Ethyl 4-[({[1-(2-oxo-2-pyrrolidin-1-ylethyl)-1H-indol-3-yl]thio}acetyl)amino]benzoate has been achieved. Such derivatives have been tested for their antibacterial, antioxidant, and antitubercular activities, highlighting the compound's role in the development of new therapeutic agents (Bhoi et al., 2016).